Cas no 2154987-39-8 (trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol)

• Product Name: trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol
• CAS No: 2154987-39-8
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5040783
• Update Time: 2025-11-01

trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol
• (1R,2R)-2-(5-fluoro-2-methylanilino)cyclobutan-1-ol
• Rel-(1R,2R)-2-((5-fluoro-2-methylphenyl)amino)cyclobutan-1-ol
• trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol

• Inchi： 1S/C11H14FNO/c1-7-2-3-8(12)6-10(7)13-9-4-5-11(9)14/h2-3,6,9,11,13-14H,4-5H2,1H3/t9-,11-/m1/s1
• InChI Key： YLQRYPIQQOMWKF-MWLCHTKSSA-N
• SMILES： FC1C=CC(C)=C(C=1)N[C@@H]1CC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 32.299

Additional information on trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol

Introduction to trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol (CAS No. 2154987-39-8)

trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol (CAS No. 2154987-39-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of cyclobutanol with a unique substitution pattern that includes a fluoro and methyl group on the phenyl ring. The trans configuration of the cyclobutanol moiety adds an additional layer of complexity and potential biological activity.

The fluorine atom in the 5-position of the phenyl ring is particularly noteworthy, as it can significantly influence the compound's physicochemical properties and biological activity. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, alter lipophilicity, and improve receptor binding affinity. The presence of the methyl group further modulates these properties, making trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol a promising candidate for various therapeutic applications.

Recent studies have explored the potential of trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol in treating neurological disorders, particularly those involving serotonin and dopamine pathways. One such study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, making it a potential lead for the development of antidepressants and anxiolytics. The compound's ability to selectively target serotonin transporters (SERT) without significantly affecting other neurotransmitter systems suggests a favorable safety profile.

In addition to its potential as an antidepressant, trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol has shown promise in preclinical models of Parkinson's disease. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect dopaminergic neurons from oxidative stress and neurotoxicity, potentially slowing the progression of the disease. The mechanism of action appears to involve modulation of mitochondrial function and reduction of alpha-synuclein aggregation, key factors in Parkinson's pathogenesis.

The pharmacokinetic properties of trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol have also been extensively studied. Data from animal models indicate that this compound has good oral bioavailability and a favorable half-life, which are crucial for its therapeutic utility. Moreover, preliminary toxicology studies have not revealed any significant adverse effects at therapeutic doses, further supporting its potential for clinical development.

Despite these promising findings, more research is needed to fully understand the safety and efficacy of trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol in humans. Ongoing clinical trials are currently evaluating its use in treating major depressive disorder (MDD) and Parkinson's disease. These trials aim to assess the compound's safety profile, optimal dosing regimens, and long-term efficacy.

In conclusion, trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol (CAS No. 2154987-39-8) represents a promising new molecule with potential applications in treating various neurological disorders. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.